Cas no 16401-14-2 (1,2-oxazole-5-carbaldehyde)

1,2-Oxazole-5-carbaldehyde is a heterocyclic aldehyde featuring a five-membered oxazole ring with a formyl group at the 5-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. Its reactive aldehyde group enables facile derivatization through condensation, nucleophilic addition, or cyclization reactions, offering access to diverse heterocyclic scaffolds. The oxazole core contributes to enhanced stability and electronic properties, making it valuable in medicinal chemistry for drug discovery. High purity grades are available to ensure reproducibility in research and industrial applications. Proper handling under inert conditions is recommended due to its sensitivity to air and moisture.
1,2-oxazole-5-carbaldehyde structure
1,2-oxazole-5-carbaldehyde structure
Product Name:1,2-oxazole-5-carbaldehyde
CAS No:16401-14-2
MF:C4H3NO2
MW:97.0721209049225
MDL:MFCD07778412
CID:121640
PubChem ID:21817604
Update Time:2025-05-28

1,2-oxazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 5-Isoxazolecarboxaldehyde
    • 1,2-oxazole-5-carbaldehyde
    • 5-FORMYLISOXAZOLE
    • ISOXAZOLE-5-CARBOXALDEHYDE
    • 5-Formylisoxazol
    • 5-Isoxazol-aldehyd
    • Isoxazole-5-carbaldehyde
    • 5-formylisoxazole, AldrichCPR
    • GSIPOZWLYGLXDM-UHFFFAOYSA-N
    • C73163
    • MFCD07778412
    • FT-0690839
    • DTXSID10618397
    • A927903
    • SB34114
    • AKOS016000217
    • 5-Isoxazolecarbaldehyde
    • EN300-83934
    • AMY41963
    • CS-0342261
    • 16401-14-2
    • 5-(1-METHYL-CYCLOPROPYL)-7-TRIFLUOROMETHYL-PYRAZOLO[1,5-A]PYRIMIDINE-2-CARBOXYLICACID
    • STL553797
    • DB-003702
    • BBL100225
    • MDL： MFCD07778412
    • Inchi： 1S/C4H3NO2/c6-3-4-1-2-5-7-4/h1-3H
    • InChI Key： GSIPOZWLYGLXDM-UHFFFAOYSA-N
    • SMILES： O1C(C=O)=CC=N1

Computed Properties

  • Exact Mass: 97.01640
  • Monoisotopic Mass: 97.016378338g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 1
  • Complexity: 74.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 43.1Ų

Experimental Properties

  • Density: 1.258
  • Boiling Point: 212 ºC
  • Flash Point: 82 ºC
  • Refractive Index: 1.519
  • PSA: 43.10000
  • LogP: 0.48710

1,2-oxazole-5-carbaldehyde Security Information

  • Signal Word：Warning
  • Hazard Statement： H302
  • Warning Statement： P280-P305+P351+P338
  • Hazard Category Code： 43
  • Safety Instruction： 36/37
  • Storage Condition：Inert atmosphere,2-8°C(BD104133)

1,2-oxazole-5-carbaldehyde Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1,2-oxazole-5-carbaldehyde Pricemore >>

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JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
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Chemenu
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TRC
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1,2-oxazole-5-carbaldehyde Suppliers

Amadis Chemical Company Limited
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(CAS:16401-14-2)1,2-oxazole-5-carbaldehyde
Order Number:A927903
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 14:53
Price ($):3063.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:16401-14-2)1,2-oxazole-5-carbaldehyde
A927903
Purity:99%
Quantity:5g
Price ($):3063.0
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